Cas no 2755718-39-7 (3,5-Dibromo-4-methyl-1,1'-biphenyl)

• Product Name: 3,5-Dibromo-4-methyl-1,1'-biphenyl
• CAS No: 2755718-39-7
• MF: C₁₃H₁₀Br₂
• MW: 326.03
• CID: 5080909
• Update Time: 2025-06-28

3,5-Dibromo-4-methyl-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-4-methyl-1,1'-biphenyl

• Inchi： 1S/C13H10Br2/c1-9-12(14)7-11(8-13(9)15)10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key： FTCCIZQNHBJFMP-UHFFFAOYSA-N
• SMILES： BrC1=C(C(Br)=CC(C2C=CC=CC=2)=C1)C

Additional information on 3,5-Dibromo-4-methyl-1,1'-biphenyl

3,5-Dibromo-4-methyl-1,1'-biphenyl (CAS No. 2755718-39-7): A Comprehensive Overview

3,5-Dibromo-4-methyl-1,1'-biphenyl (CAS No. 2755718-39-7) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its distinct molecular structure, which includes two bromine atoms and a methyl group attached to a biphenyl backbone. The precise arrangement of these functional groups imparts specific chemical and physical properties that make it an intriguing subject for both academic research and industrial applications.

The molecular formula of 3,5-Dibromo-4-methyl-1,1'-biphenyl is C₁₃H₁₀Br₂. Its molecular weight is approximately 320.02 g/mol. The compound is a white to off-white solid at room temperature and exhibits good thermal stability. The presence of bromine atoms in the molecule significantly influences its reactivity and solubility, making it a valuable precursor in various synthetic pathways.

In recent years, the study of 3,5-Dibromo-4-methyl-1,1'-biphenyl has been driven by its potential applications in the development of advanced materials and pharmaceuticals. One of the key areas of research involves its use as an intermediate in the synthesis of complex organic molecules. The bromine substituents provide reactive sites for further functionalization, enabling the creation of a wide range of derivatives with tailored properties.

A notable example of its application is in the field of polymer science. 3,5-Dibromo-4-methyl-1,1'-biphenyl can be used as a monomer or co-monomer in the synthesis of high-performance polymers. These polymers exhibit excellent mechanical strength, thermal stability, and chemical resistance, making them suitable for use in various industries, including electronics, automotive, and aerospace.

In the realm of pharmaceutical research, 3,5-Dibromo-4-methyl-1,1'-biphenyl has shown promise as a lead compound for drug discovery. Its unique structure allows it to interact with specific biological targets, potentially leading to the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of certain enzymes involved in disease pathways, such as cancer and neurodegenerative disorders.

The synthesis of 3,5-Dibromo-4-methyl-1,1'-biphenyl typically involves multi-step processes that require precise control over reaction conditions. Common synthetic routes include bromination reactions followed by coupling reactions to form the biphenyl backbone. Advances in catalytic methods have improved the efficiency and selectivity of these processes, making it more feasible to produce this compound on a larger scale.

Safety considerations are an important aspect when handling 3,5-Dibromo-4-methyl-1,1'-biphenyl. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and following standard laboratory safety protocols.

The environmental impact of 3,5-Dibromo-4-methyl-1,1'-biphenyl is another area of ongoing research. Studies are being conducted to evaluate its biodegradability and potential effects on ecosystems. Initial findings suggest that it has a relatively low environmental impact when used responsibly and disposed of properly.

In conclusion, 3,5-Dibromo-4-methyl-1,1'-biphenyl (CAS No. 2755718-39-7) is a multifaceted compound with a wide range of applications in both academic and industrial settings. Its unique molecular structure and versatile reactivity make it an invaluable tool for researchers and chemists working in various fields. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the scientific community.